Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate

• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C15H15NO4S/c1-9-7-12(15(18)20-3)14(21-9)16-13(17)10-5-4-6-11(8-10)19-2/h4-8H,1-3H3,(H,16,17)
• InChI Key: CLSYMMDPSJZXPH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)NC(=O)C2=CC(=CC=C2)OC)C(=O)OC

Description

Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiophene derivative that has shown promising results in the treatment of cancer and other diseases. In

Mechanism of Action

The mechanism of action of Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules are involved in various cellular processes, including cell division, intracellular transport, and cell signaling. The inhibition of tubulin polymerization by Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate leads to the disruption of microtubule formation, which ultimately results in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. The compound has also been found to have anti-inflammatory and antioxidant properties, which are beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be produced on a large scale. The compound has also been found to be stable under various conditions, which is essential for its use in experiments. However, the compound has certain limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate. One direction is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another direction is the exploration of the compound's potential applications in other fields, such as neurodegenerative diseases and infectious diseases. The compound's mechanism of action can also be further studied to gain a better understanding of its effects on cancer cells and other diseases. Additionally, the compound's potential side effects and toxicity can be studied to determine its safety for use in humans.
Conclusion:
In conclusion, Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate is a promising chemical compound that has shown potential applications in various fields. Its synthesis method is relatively simple, and it has been extensively studied for its potential applications in cancer treatment. The compound's mechanism of action involves the inhibition of tubulin polymerization, which ultimately results in the inhibition of cancer cell growth. The compound has several advantages for lab experiments, including its stability under various conditions. However, it also has certain limitations, including its low solubility in water. There are several future directions for the study of Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate, including the development of more efficient synthesis methods and the exploration of its potential applications in other fields.

Synthesis Methods

The synthesis of Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate involves the reaction of 3-methoxybenzoyl chloride with 2-amino-5-methylthiophene-3-carboxylic acid in the presence of triethylamine and methanol. The reaction proceeds through the formation of an intermediate, which is then treated with methyl iodide to yield the final product. The synthesis method is relatively simple and can be carried out on a large scale.

Scientific Research Applications

Methyl 2-[(3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. The compound has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of cancer cells.